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Compound of Interest

Compound Name: 3-Oxobetulin acetate

Cat. No.: B2980553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Oxobetulin acetate is a synthetic derivative of betulin, a naturally occurring pentacyclic

triterpenoid found in the bark of birch trees.[1][2] As an acetylated derivative of 3-Oxobetulin, it

exhibits enhanced solubility and bioavailability, making it a compound of significant interest in

pharmaceutical research and development.[1] This compound has demonstrated a range of

biological activities, including anticancer, anti-inflammatory, and antiviral properties, positioning

it as a valuable candidate for therapeutic applications.[1][3][4] These application notes provide

an overview of its properties, biological activities, and detailed protocols for its use in a

research setting.

Chemical and Physical Properties
Proper handling and storage are crucial for maintaining the integrity of 3-Oxobetulin acetate.

The compound is a white to off-white powder and should be stored at -20°C for long-term

stability.[3][4]
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Property Value Reference

Synonyms
28-O-Acetyl-3-oxobetulin,

Betulonic alcohol acetate
[1]

CAS Number 136587-07-0 [1]

Molecular Formula C₃₂H₅₀O₃ [1]

Molecular Weight 482.74 g/mol [5]

Appearance White to off-white powder [1]

Purity ≥95%

Solubility
DMF: 30 mg/mL, DMSO: 10

mg/mL, Ethanol: 25 mg/mL
[4][6]

Storage

Short-term (days to weeks) at

0-4°C; Long-term (months to

years) at -20°C

[3]

Biological Activities and Potential Applications
3-Oxobetulin acetate has been evaluated for several biological activities, with promising

results in oncology and infectious diseases.

3.1. Anticancer Activity The compound has shown potent cytotoxic effects against a variety of

human cancer cell lines. It is particularly effective against murine lymphocytic leukemia and

several human cancers, although some cell lines are resistant to its effects.[3][4][5]
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Cell Line Cancer Type Measurement Value (µg/mL) Reference

P388

Murine

Lymphocytic

Leukemia

EC₅₀ 0.12 [3][4]

H460
Human Lung

Cancer
GI₅₀ 5.2 [3][4]

MCF-7
Human Breast

Cancer
GI₅₀ 8.0 [3][4]

SF-268
Human CNS

Cancer
GI₅₀ 10.6 [3][4]

KM20L2
Human Colon

Cancer
GI₅₀ 12.7 [3][4]

BxPC-3

Human

Pancreatic

Cancer

GI₅₀ >10 [3][4]

DU145
Human Prostate

Cancer
GI₅₀ >10 [3][4]

EC₅₀: Half-maximal effective concentration. GI₅₀: 50% growth inhibition.

3.2. Antiviral and Anti-leishmanial Activity 3-Oxobetulin acetate has also been identified as an

inhibitor of viral replication and is active against certain parasites.[3][4]

Target
Organism

Assay/Cell
Line

Measurement Value Reference

HIV (X4 tropic,

NL4.3-Ren)

MT-2

lymphoblastoid

cells

IC₅₀ 13.4 µM [3][4]

Leishmania

donovani

amastigotes

In vitro culture
Active

Concentration
50 µM [3][4]
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IC₅₀: Half-maximal inhibitory concentration.

Mechanism of Action
While the precise mechanisms of 3-Oxobetulin acetate are still under investigation, its activity

is believed to be linked to its structural similarity to betulin, a known cholesterol biosynthesis

inhibitor.[3][4] In the context of its antiviral and immunomodulatory effects, the acetate

component may play a significant role. Microbiota-derived acetate has been shown to enhance

host antiviral responses by modulating the innate immune system.[7][8] Specifically, acetate

can engage the G-protein coupled receptor 43 (GPR43), which then interacts with the NLRP3

inflammasome. This complex promotes the aggregation and signaling of the mitochondrial

antiviral-signaling protein (MAVS), leading to an enhanced production of Type I interferons

(IFN-I), which are critical for antiviral defense.[7][8]
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Preparation Treatment Assay & Analysis

Seed Cells in
96-well Plate

Incubate for 24h
(Allow Attachment)

Prepare Serial Dilutions
of 3-Oxobetulin Acetate

Treat Cells with
Compound Incubate for 48-72h Add MTT Reagent

Incubate 2-4h
Add Solubilizing Agent

(e.g., DMSO)
Read Absorbance

(570 nm) Calculate GI₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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